Cas no 1795442-57-7 (N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide)

• Product Name: N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide
• CAS No: 1795442-57-7
• MF: C₁₇H₁₇ClN₂O₅S
• MW: 396.845282316208
• CID: 5368516
• Update Time: 2025-05-26

N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide

• Inchi： 1S/C17H17ClN2O5S/c1-20-14-9-11(7-8-15(14)25-17(20)21)26(22,23)19-10-16(24-2)12-5-3-4-6-13(12)18/h3-9,16,19H,10H2,1-2H3
• InChI Key： SHDHDXRQEKRPTG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC(C3=CC=CC=C3Cl)OC)(=O)=O)C=C2N(C)C1=O

Additional information on N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide

N-[2-(2-Chlorophenyl)-2-Methoxyethyl]-3-Methyl-2-Oxo-1,3-Benzoxazole-5-Sulfonamide: A Comprehensive Overview

N-[2-(2-Chlorophenyl)-2-Methoxyethyl]-3-Methyl-2-Oxo-1,3-Benzoxazole-5-Sulfonamide, identified by the CAS Registry Number 1795442-57-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzoxazole ring system with a sulfonamide group and a substituted ethyl chain containing both chlorophenyl and methoxy functionalities.

The benzoxazole moiety in this compound is a key structural feature that contributes to its stability and reactivity. Benzoxazoles are known for their aromaticity and ability to participate in various chemical reactions, making them valuable in drug design and material science. The presence of the sulfonamide group further enhances the compound's versatility, as sulfonamides are commonly used in pharmaceuticals due to their ability to act as hydrogen bond donors and acceptors, which can influence bioavailability and target binding.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The chlorophenyl group within the molecule has been shown to play a crucial role in modulating the compound's pharmacokinetic properties, while the methoxy substituent contributes to its solubility and metabolic stability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, oxidation, and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels, making it more accessible for large-scale production. The incorporation of green chemistry principles in its synthesis has also been a focus of recent research, aiming to reduce environmental impact while maintaining product quality.

The application of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the sulfonamide group significantly influences the molecule's electron distribution, which could be exploited in designing more efficient catalysts or sensors. Additionally, molecular dynamics simulations have shed light on its conformational flexibility, which is essential for understanding its interactions with biological targets.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a primary pathway for its removal from aquatic environments. However, further research is needed to assess its long-term ecological impact and develop strategies for minimizing adverse effects.

In conclusion, N-[2-(2-Chlorophenyl)-2-Methoxyethyl]-3-Methyl-2-Oxo-1,3-Benzoxazole-5-Sulfonamide represents a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for future innovations in chemistry and pharmacology.